Cas no 1361534-89-5 (3-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde)

• Product Name: 3-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde
• CAS No: 1361534-89-5
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4966142
• Update Time: 2025-08-02

3-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-6-3-7(12(16)9(15)4-6)10-2-1-8(14)11(5-18)17-10/h1-5H
• InChI Key： ZXYAGTQFFBIGQX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=C(C=O)N=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 320.909574 g/mol
• Monoisotopic Mass: 318.912525 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 30
• Molecular Weight: 321.0

Additional information on 3-Chloro-6-(2,3,5-trichlorophenyl)picolinaldehyde

3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde: A Comprehensive Overview

3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde, also known by its CAS number 1361534-89-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a picolinaldehyde moiety with a trichlorophenyl group and a chlorine substituent. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde involves a series of carefully designed chemical reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various methodologies, including Friedel-Crafts alkylation and nucleophilic aromatic substitution, to optimize the synthesis process. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current sustainability goals in the chemical industry.

The structural uniqueness of this compound lies in its ability to form strong hydrogen bonds due to the presence of the aldehyde group. This property is particularly advantageous in applications such as drug design and materials synthesis. For instance, studies have shown that 3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde can serve as a potent ligand in metalloenzyme mimics, facilitating catalytic reactions that are otherwise challenging to achieve under mild conditions.

In terms of biological activity, recent research has highlighted the potential of this compound as an anti-inflammatory agent. Preclinical studies conducted on animal models demonstrate its ability to inhibit pro-inflammatory cytokines without causing significant cytotoxicity. This finding has sparked interest among pharmaceutical researchers who are exploring its potential for developing novel therapeutic agents targeting inflammatory diseases.

The environmental impact of 3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde has also been a subject of recent investigations. Studies focusing on its biodegradation pathways reveal that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about long-term persistence in the environment. This characteristic makes it a more eco-friendly alternative compared to other similar compounds currently in use.

In the field of materials science, this compound has found applications as a precursor for advanced polymers and coatings. Its ability to form stable cross-links during polymerization enhances the mechanical properties of the resulting materials. Researchers are actively exploring its use in developing high-performance adhesives and composite materials for aerospace and automotive industries.

The spectroscopic properties of 3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde have also been extensively studied using techniques such as UV-Vis spectroscopy and NMR spectroscopy. These studies provide insights into its electronic structure and intermolecular interactions, which are crucial for understanding its reactivity in different chemical environments.

In conclusion, 3-Chloro-6-(2,3,5-Trichlorophenyl)Picolinaldehyde (CAS No. 1361534-89-5) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern science and technology.